2,4-Dibromo-3-(bromomethyl)thiophene

• Molecular Formula: C5H3Br3S
• Molecular Weight: 334.86 g/mol
• IUPAC Name: 2,4-dibromo-3-(bromomethyl)thiophene
• InChI: InChI=1S/C5H3Br3S/c6-1-3-4(7)2-9-5(3)8/h2H,1H2
• InChI Key: HZJQPNDLFPLPTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)Br)CBr)Br

Description

2,4-Dibromo-3-(bromomethyl)thiophene is a useful research compound. Its molecular formula is C5H3Br3S and its molecular weight is 334.86 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dibromo-3-methylthiophene (0.92 g, 3.6 mmol) in carbon tetrachloride was added N-bromosuccinimide (0.64 g, 3.6 mmol) and AlBN (5 mg). The mixture was heated under reflux for 1 h and then for another 4 h in the presence of light. The solution was then cooled to 0° C. and the succinimide was filtered. The residue was washed with carbon tetrachloride. The solvent was removed and the product recrystalized from EtOH to yield 2,4-dibromo-3-(bromomethyl)thiophene (1.08 g, 91%). mp 89-90° C.; 1H NMR (500 MHz, DMSO-d6) δ: 4.53 (s, 2H), 7.89 (s, 1H). MS (EI) m/z 332/334/336 (M+.). Anal. Calcd for C5H3Br3S: C, 17.93; H, 0.90; N, 0.00. Found: C, 18.02; H, 0.86; N, 0.00.